Management practices are expected to influence the capacity of forests to mitigate climate change. However, the long-term effects of afforestation on soil carbon accumulation in response to contrasting management regimes remain poorly understood. Here, we combined organic matter fractionation with a nine-year-long organic fertilization experiment to investigate the influences of largely accepted practices such as biochar (BC) and biogas-slurry (BS) inputs on the accumulation of soil particulate organic carbon (POC) and mineral-associated organic carbon (MAOC) in three soil horizon depths (0–25, 25–50, and 50–75 cm, respectively). Our results suggested that both BS and BC significantly enhanced the POC and total soil organic carbon (SOC) content but overall did not significantly influence MAOC. Moreover, the POC and MAOC was more responsive to BS than BC. Further, our analyses revealed that the effects of BC on POC and MAOC were indirectly regulated by changes in the SOC: total nitrogen (TN) ratio, while BS influenced POC and MAOC by regulating TN. However, the responses of MAOC to the infiltration of organic fertilizers into the mineral soil should not be ignored, especially under high BC levels. Our work revealed that management practices are critical for supporting the long-term capacity of new forests to accumulate soil carbon, thereby facilitating the provision of nature-based solutions in response to climate change.

Increased nitrogen (N) and phosphorus (P) availability, due to fertilization and deposition, is expected to influence soil microbial community structure and function. However, little is known about the sensitivity and dependency of soil microbial structure on the levels of N and P, and on the integration of N and P inputs in alpine meadow ecosystems. Here, we implemented a 3-year manipulative fertilization study with four levels (0, 10, 20, and 30 g m−2) of N fertilization, P fertilization, and NP fertilization (N and P fertilization at a ratio of 1:1) in a Tibetan alpine meadow. We examined how greater N and P availability affected bacterial community diversity, community structure in the top- (0–10 cm) and sub-top (10–20 cm) soil, network topological properties, and the potential mechanisms behind them. Although the α and β diversities of bacteria within top- and sub-topsoil were not significantly different from those in the control across N, P, and NP fertilization levels, the integration of NP fertilization significantly changed the relative abundances of more bacterial phyla than the N and P fertilization did separately. Furthermore, the N10 and N20 fertilization treatments strengthened bacterial interactions, whereas P and NP fertilization did not affect the complexity and connectivity of the soil bacterial co-occurrence network. In addition, the mechanism of structuring the bacterial community for separate N and P fertilization differed from that for NP fertilization. The separate application of N and P fertilization affected the bacterial community composition mainly through changes in the total and available P levels in the soil, respectively, whereas NP fertilization shifted the bacterial community composition through decreasing plant species richness. These findings provide a quantification of the response of soil bacterial diversity and composition to different levels of N, P, and NP fertilization. It also suggests that in the Tibetan alpine meadow, soil bacterial communities may alter their fitness according to the relative abundances of oligotrophic/copiotrophic bacterial taxa, rather than through changing their diversity.

It is challenging for a single development subject to complete complex scientific research tasks due to the peculiarities of saline–alkali land. Collaborative innovation and cooperation can help break through the common critical technology R&D problems in the development process by sharing information, technology, knowledge, and resources. However, the process of saline–alkali land development in China is slow and the transformation rate of research results is low. Few articles analyze the current situation and driving mechanism of the collaborative innovation network for saline–alkali land development from the perspective of the innovation chain. This paper first constructs an undirected weighted collaborative innovation network from the upstream, midstream, and downstream levels of technological innovation for saline–alkali land development, analyzing the network's structural characteristics and spatial distribution features. Then uses ERGM to explore the internal and external driving mechanism for network formation from network self-organization, subject characteristics, and exogenous environmental factors. The results demonstrate that the distribution of the collaborative innovation network is relatively uniform. However, there are also clusters, and the clusters are mostly centered on universities and scientific research institutions. Both the development subjects and clusters present regional features. Centrality and transitivity are crucial to the internal driving mechanism. In the external driving mechanism, the Matthew effect is modest, and the homogeneity effect is considerable; Organizational and technical proximity play a positive role; Geographical and institutional proximity play a blocking role. This study also provides practical enlightenment for encouraging horizontal and vertical collaborative innovation of sustainable development of saline–alkali land.

Mosses may be useful in ecological restoration activities but are excluded from most native plant materials programs. Recent efforts have attempted to propagate mosses in controlled environments for deployment to boost the recovery of degraded field sites. Field re-entry and establishment have proven challenging, possibly because the moss materials are not field-ready. We compared the field establishment rates of mosses of the same species propagated using three methodologies carried out either in greenhouses or outdoors. In an attempt to chemically boost field-readiness, we amended each with either sucrose, an osmoprotectant, or abscisic acid, a stress response phytohormone, or neither. Mosses grown outdoors with only one initial fall irrigation event lost at least 30% less cover than outdoor-grown moss that was irrigated in spring and moss tissue grown in a fog chamber inside of a greenhouse. The addition of abscisic acid also induced a subtle difference, leading to about 10% less cover loss compared to controls. Ultimately, all treatments declined to only trace level moss cover at most after 3 years. From these results, we put forward the working hypothesis that growing methodologies more similar to field conditions and exposing mosses to environmental fluctuations are more likely to produce field-ready moss materials. Abscisic acid addition is promising as a way to delay the mortality of mosses introduced into a desiccating environment. To translate short-term relative differences to long-term success, these practices may need to be combined with techniques that reduce the stress experienced in the field.

We examined agricultural land use changes and their impacts on the local livelihoods of upstream farmers after the Paunglaung hydropower dam construction in Myanmar. Landsat and GeoEye images, acquired in 2011 and 2018, were used to detect agricultural land use changes. A marked decrease in agricultural land (5.77% of farmland and 9.64% of swidden) was observed, whereas orchards and plantations were introduced as new farming practices. Using the household survey, the income strategies were categorized by different wealth groups, and the socioeconomic condition was compared among the groups. We also compared the annual household income before and after dam construction. A significant change in income strategies after the dam construction were observed in low-income households, but not in medium and high-income households. Local people engaged in diversified livelihood strategies after the dam construction, mainly in relocated villages. Besides, farmland lost due to dam construction caused the significant insufficiency of rice self-consumption and consequently resulted in greater dependency on the market of rice and their products. This study highlighted land use changes due to dam construction and its impacts on the livelihood of local farmers, contributing to planning the land use and livelihood strategies for affected farmers to ensure their livelihood security.

The Grain for Green Program (GFGP) has promoted vegetation restoration and environmental improvement in the Loess Plateau (LP) and has sparked considerable interest in its effects on local hydrological cycle processes. However, few studies have examined the spatiotemporal evolution characteristics of rainfall interception (RI) and its influencing factors in the LP after GFGP implementation, even though RI directly controls the potential available water resources entering the ecosystem (Peffective) and largely influences the changes in hydrological fluxes in water-limited regions. This study employed the remote sensing (RS)-Gash model to investigate RI and Peffective in the LP. Results showed that RI and Peffective increased at a rate of 0.7 (p < 0.01) and 2.5 mm/year (p = 0.12), respectively, during the complete implementation of the GFGP (2001–2018). Spatially, the two were dominated by significantly increasing (area share, 50.3%) and nonsignificantly increasing (74.2%) trends, respectively. The dominant drivers of the changes in RI and Peffective are vegetation factors and precipitation, respectively. The results imply that after the implementation of the GFGP, water scarcity in most areas of the LP seems to show signs of improvement, rather than worsening at source. However, people should remain alert about issues that can occur in semihumid areas, including vegetation's degradation due to excessive afforestation or single-species plantations, particularly at the Ziwuling Mountains. The successful greening experience of the GFGP in the LP is worth promoting, but lessons should also be learned regarding its unsustainability in areas with relatively abundant water.

Ecological restoration (ER hereafter) is situated within a complex socio-political landscape, characterized by competing interests that can hinder effective decision-making and implementation of ER initiatives. Despite its importance, these social factors influencing ER decision-making processes have not been comprehensively examined or interconnected in a systemic manner. This research aims to identify and systematically analyse the social barriers that obstruct ER decision-making processes in the case of the Valencian Autonomous Region, Spain. Employing a qualitative methodological approach, this study utilized causal maps and network analysis to create a systemic representation of social barriers impacting ER, as identified by the key actors involved in the decision-making process. The findings establish a relational model of social barriers that influence ER decision-making. Central nodes of the process, as revealed by this network analysis, include the lack of private sector interest in ER initiatives, the excessive electoral motivation of political decisions and the inefficient civil service structure. This research contributes to a better understanding of the socio-political dimensions of ER and provides valuable insights for overcoming barriers in the decision-making process.

This study examined phosphorus (P) delivery and transport in flood events in an agroforestry catchment, with cropland and forestland as the main land uses. Sediments were collected in artificial-lawn mats (MATs) distributed in five locations across the catchment (MAT1 to MAT5) along 20 seasonal campaigns during 5 years, in which rainfall with different characteristics was recorded. The properties analyzed in the surface soils under different land uses, and in the MATs used for collecting sediments included particle size and other properties such as soil organic matter (SOM), low frequency magnetic susceptibility (χLF) and P and Ti concentrations. The rainfall characteristics of the events recorded in each campaign were analyzed and the campaigns were grouped using cluster analysis taken into account the characteristics of the sediments collected. There was a P enrichment in the sediments compared to the sediment sources. The greatest P concentration was associated to sediment rich in clay and SOM. However, the sediment showed lower χLF, which could be due to higher erosion rates from the most degraded soils. The highest P losses were recorded at the catchment outlet, where the surface occupied by croplands was higher, with P values around 1.3 × times higher than at the headwaters. The differences between monitoring campaigns were attributed to differences in precipitation patterns that influence the hydrological response. The higher P concentration in the sediment during the campaigns that accumulated higher amount of rainfall in shorter periods of time confirmed the direct influence of rainfall intensity on the P mobilization.

Water resources management is fundamental for rural communities in drylands, where water harvesting technologies (WHT) can be used for intercepting surface runoff and storing water in soils. The so-called “Marab” WHT was initially developed by Middle Eastern agro-pastoralists that reside or commute in semi-arid and arid rangelands. The Marab WHT is a macro-catchment measure consisting of earth dams and stone spillways along the contours of a lowland depression or floodplain. Dependent on the local context (i.e., climate, soil, management, etc.), the established Marabs show highly variable effectiveness and little scientific evidence is supporting the scaling out of the technology. This study aims at filling the knowledge gap on the Marab performance in different environments by simulating its hydro-agrological effects for different soils and climatic conditions using the AquaCrop model. A case study performed for a Jordanian Marab over three seasons (2019–2022) confirms its huge improvement potential for barley production. Through Marab-based farming, barley production reached 8.37 t ha−1 on average, versus highly variable 0.34 t ha−1 without the WHT. The simulation-based assessment of soil textures identified that silty soils have the largest potential for producing up to 9.25 t ha−1 barley, compared to 6.60 t ha−1 produced in clay soils. Assessing different climate scenarios, a slight increase in daily average temperatures (+0.5°C) led to a considerable production decline of 4%–8%, while a significant reduction of precipitation (−20%) decreased biomass production by a similar rate (4%–10%). This underlines the robustness of the “Marab” WHT to rainfall amount variation. However, simulations also highlight the sensitivity of timing and frequency of flood events: removing the last and the first flood event reduced biomass production by approximately 50% and 80%, respectively, while the barley fails to develop if both events were suppressed.

Zinc solubilizing bacteria (ZSB) induces the conversion of fixed and unavailable soil zinc to readily available zinc contributes plant zinc nutrition and fortification. The present research intended to determine the screening of plant growth-promoting (PGP) traits of potent ZSB, biochemical and molecular characterization of ZSB, and assessment of potent ZSB for crop yield at the field level. Therefore, in the present study, molecular and functional characterization of native ZSB isolates was done to examine their response to plant growth performance and yield, mobilization of zinc, and acquisition by maize plants. Zinc solubilizing bacterial isolates namely, ZSB1, and ZSB 17 were solubilized insoluble zinc namely, ZnCO3, ZnO, Zn3(PO4)2 and significantly induced growth performance of maize crop at field conditions. A biochemical study revealed that both ZSB isolates were positive for catalase and urease production. Isolates ZSB1 & ZSB17 showed different PGP attributes like production of Indole-3-acetic acid (IAA), siderophore, NH3, and HCN. Both isolates were solubilized phosphate, potassium, and silica and showed 1-aminocyclopropane-1-carboxylate (ACC)-deaminase activity. 16S rRNA amplification and sequence study of ZSB1 and ZSB17 revealed that both the isolates were Cupriavidus sp. and Pantoea agglomerans, respectively, and novel. The results elucidated from pot studies demonstrated that both ZSB1 & ZSB17 were the more suitable isolates than other ZSB isolates, and these isolates were further tested for field studies. Cupriavidus sp. and Pantoea agglomerans strains increased Zn-translocation toward grains and yield of Maize (cv: P3441) by 19.01% and 17.64%, respectively. We conclude that the novel indigenous ZSB strains substantially heightened zinc mobilization, the yield of maize crop, restore soil health, and can be suitable for biofortification and biofertilizers technology.